Cas no 1808550-10-8 (6-chloro-N-[(5-chlorothiophen-2-yl)sulfonyl]-5-cyclopropylpyridine-3-carboxamide)

• Product Name: 6-chloro-N-[(5-chlorothiophen-2-yl)sulfonyl]-5-cyclopropylpyridine-3-carboxamide
• CAS No: 1808550-10-8
• MF: C₁₃H₁₀Cl₂N₂O₃S₂
• MW: 377.266098499298
• CID: 6187857
• PubChem ID: 99793864
• Update Time: 2025-08-05

6-chloro-N-[(5-chlorothiophen-2-yl)sulfonyl]-5-cyclopropylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1833573369
• 1808550-10-8
• EN300-26608647
• 6-chloro-N-(5-chlorothiophen-2-yl)sulfonyl-5-cyclopropylpyridine-3-carboxamide
• 6-chloro-N-[(5-chlorothiophen-2-yl)sulfonyl]-5-cyclopropylpyridine-3-carboxamide
• AKOS033608809

• Inchi： 1S/C13H10Cl2N2O3S2/c14-10-3-4-11(21-10)22(19,20)17-13(18)8-5-9(7-1-2-7)12(15)16-6-8/h3-7H,1-2H2,(H,17,18)
• InChI Key： ISANXBQDBJRPOA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(NS(C2=CC=C(S2)Cl)(=O)=O)=O)=CN=1)C1CC1

Computed Properties

• Exact Mass: 375.9509899g/mol
• Monoisotopic Mass: 375.9509899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 113Ų

Additional information on 6-chloro-N-[(5-chlorothiophen-2-yl)sulfonyl]-5-cyclopropylpyridine-3-carboxamide

6-Chloro-N-[(5-Chlorothiophen-2-Yl)Sulfonyl]-5-Cyclopropylpyridine-3-Carboxamide: A Comprehensive Overview

The compound CAS No 1808550-10-8, also known as 6-chloro-N-[(5-chlorothiophen-2-yl)sulfonyl]-5-cyclopropylpyridine-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by a pyridine ring substituted with a chloro group at the 6-position, a cyclopropyl group at the 5-position, and a sulfonyl group attached to the nitrogen atom at the 3-position. The sulfonyl group is further substituted with a 5-chlorothiophene moiety, which adds complexity and functionality to the molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and sulfur-based reagents. The synthesis process typically involves the formation of the pyridine ring followed by sequential substitution reactions to introduce the chloro, cyclopropyl, and sulfonyl groups. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

Pharmacological Applications

Research into the pharmacological properties of this compound has revealed its potential as a modulator of various biological targets. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory therapies. Additionally, studies have shown that this compound exhibits selective activity against certain cancer cell lines, suggesting its potential role in oncology.

Recent breakthroughs in computational chemistry have allowed for detailed molecular docking studies, which have provided insights into the binding modes of this compound with its target proteins. These studies have highlighted the importance of the sulfonyl group and the thiophene moiety in mediating interactions with biological targets.

Material Science Applications

Beyond pharmacology, this compound has shown promise in material science applications due to its unique electronic properties. The presence of electron-withdrawing groups such as the sulfonyl and chloro groups contributes to its high electron-deficient character, making it suitable for use in organic electronics.

Recent research has explored its potential as an active layer material in organic photovoltaic devices (OPVs). Studies have demonstrated that films prepared from this compound exhibit excellent charge transport properties, making them suitable for use in high-efficiency solar cells.

Environmental Considerations

In addition to its functional applications, environmental considerations are crucial when developing new chemical entities. This compound has been subjected to eco-toxicological assessments to evaluate its potential impact on aquatic ecosystems.

Recent studies have focused on determining its biodegradability under various environmental conditions. Results indicate that under aerobic conditions, the compound undergoes microbial degradation, reducing its persistence in the environment.

Future Directions

The future of this compound lies in further exploration of its therapeutic potential and optimization of its physical properties for advanced materials applications. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new possibilities for this versatile molecule.